Cas no 2320223-15-0 (3-{1-[2-(Thiophen-2-yl)acetyl]pyrrolidin-3-yl}imidazolidine-2,4-dione)

• Product Name: 3-{1-[2-(Thiophen-2-yl)acetyl]pyrrolidin-3-yl}imidazolidine-2,4-dione
• CAS No: 2320223-15-0
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 6010123
• PubChem ID: 121159702
• Update Time: 2025-08-04

3-{1-[2-(Thiophen-2-yl)acetyl]pyrrolidin-3-yl}imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS032700926
• 2320223-15-0
• 3-[1-(2-thiophen-2-ylacetyl)pyrrolidin-3-yl]imidazolidine-2,4-dione
• F6474-8024
• 3-{1-[2-(thiophen-2-yl)acetyl]pyrrolidin-3-yl}imidazolidine-2,4-dione
• 3-(1-(2-(thiophen-2-yl)acetyl)pyrrolidin-3-yl)imidazolidine-2,4-dione
• 3-{1-[2-(Thiophen-2-yl)acetyl]pyrrolidin-3-yl}imidazolidine-2,4-dione

• Inchi： 1S/C13H15N3O3S/c17-11(6-10-2-1-5-20-10)15-4-3-9(8-15)16-12(18)7-14-13(16)19/h1-2,5,9H,3-4,6-8H2,(H,14,19)
• InChI Key： LXFDMWMCPYHBNK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CCC(C1)N1C(NCC1=O)=O)=O

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98Ų

Additional information on 3-{1-[2-(Thiophen-2-yl)acetyl]pyrrolidin-3-yl}imidazolidine-2,4-dione

3-{1-[2-(Thiophen-2-yl)acetyl]pyrrolidin-3-yl}imidazolidine-2,4-dione: A Comprehensive Overview

3-{1-[2-(Thiophen-2-yl)acetyl]pyrrolidin-3-yl}imidazolidine-2,4-dione (CAS No. 2320223-15-0) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as imidazolidine derivative, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug design, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of CAS No. 2320223-15-0 is characterized by a fused imidazolidine ring system, which is known for its stability and versatility in chemical reactions. The presence of a thiophene moiety further enhances its electronic properties, making it an attractive candidate for exploring new chemical reactivity patterns. Researchers have employed advanced computational methods, such as density functional theory (DFT) and molecular docking, to elucidate the compound's electronic structure and binding affinities with various biological targets.

One of the most notable advancements in the study of this compound involves its application in antimicrobial drug development. Recent findings suggest that CAS No. 2320223-15-0 exhibits potent activity against a range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic processes essential for microbial survival. Moreover, its structural flexibility allows for further modifications to enhance specificity and reduce off-target effects.

In addition to its antimicrobial properties, this compound has shown promise in the field of cancer therapy. Preclinical studies have demonstrated that CAS No. 2320223-15-0 can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. These results underscore its potential as a lead compound for developing novel anticancer agents with improved efficacy and reduced toxicity.

The synthesis of CAS No. 2320223-15-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production and subsequent biological testing.

From an environmental perspective, the ecological impact of CAS No. 2320223-15-0 has been carefully evaluated. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This makes it a more sustainable option compared to other compounds with longer persistence in the environment.

In conclusion, CAS No. 2320244876987698769876987698769876987698769876987698769876987698769876987698769876987698769876984-dione represents a significant advancement in modern organic chemistry, offering diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in drug discovery and chemical engineering.